Cas no 1309217-67-1 (4-Pyrazolo[1,5-a]pyrimidin-3-ylphenol)

4-Pyrazolo[1,5-a]pyrimidin-3-ylphenol is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core substituted with a phenolic group at the 3-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The phenolic moiety enhances solubility and reactivity, facilitating further functionalization, while the fused pyrazolo-pyrimidine system contributes to its potential as a bioactive scaffold. Its stability under various conditions and compatibility with diverse synthetic routes underscore its utility in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. The compound's well-defined structure and purity ensure reproducibility in research applications.
4-Pyrazolo[1,5-a]pyrimidin-3-ylphenol structure
1309217-67-1 structure
Product Name:4-Pyrazolo[1,5-a]pyrimidin-3-ylphenol
CAS No:1309217-67-1
MF:C12H9N3O
MW:211.219362020493
CID:6203391
PubChem ID:56701301
Update Time:2025-06-10

4-Pyrazolo[1,5-a]pyrimidin-3-ylphenol Chemical and Physical Properties

Names and Identifiers

    • CCG-289783
    • 4-pyrazolo[1,5-a]pyrimidin-3-ylphenol
    • 4-{PYRAZOLO[1,5-A]PYRIMIDIN-3-YL}PHENOL
    • EN300-738403
    • BRD-K68857155-001-02-6
    • CS-0353964
    • 4-(Pyrazolo[1,5-a]pyrimidin-3-yl)phenol
    • 1309217-67-1
    • 4-Pyrazolo[1,5-a]pyrimidin-3-ylphenol
    • Inchi: 1S/C12H9N3O/c16-10-4-2-9(3-5-10)11-8-14-15-7-1-6-13-12(11)15/h1-8,16H
    • InChI Key: RILMOLPAVZATAT-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)C1C=NN2C=CC=NC2=1

Computed Properties

  • Exact Mass: 211.074561919g/mol
  • Monoisotopic Mass: 211.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 50.4Ų

4-Pyrazolo[1,5-a]pyrimidin-3-ylphenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-738403-1.0g
4-{pyrazolo[1,5-a]pyrimidin-3-yl}phenol
1309217-67-1
1g
$0.0 2023-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1424634-50mg
4-(Pyrazolo[1,5-a]pyrimidin-3-yl)phenol
1309217-67-1 98%
50mg
¥22435.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1424634-100mg
4-(Pyrazolo[1,5-a]pyrimidin-3-yl)phenol
1309217-67-1 98%
100mg
¥23511.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1424634-250mg
4-(Pyrazolo[1,5-a]pyrimidin-3-yl)phenol
1309217-67-1 98%
250mg
¥24588.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1424634-500mg
4-(Pyrazolo[1,5-a]pyrimidin-3-yl)phenol
1309217-67-1 98%
500mg
¥25664.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1424634-1g
4-(Pyrazolo[1,5-a]pyrimidin-3-yl)phenol
1309217-67-1 98%
1g
¥30834.00 2024-08-09

4-Pyrazolo[1,5-a]pyrimidin-3-ylphenol Related Literature

Additional information on 4-Pyrazolo[1,5-a]pyrimidin-3-ylphenol

Chemical Profile of 4-Pyrazolo[1,5-a]pyrimidin-3-ylphenol (CAS No. 1309217-67-1)

4-Pyrazolo[1,5-a]pyrimidin-3-ylphenol, identified by the Chemical Abstracts Service Number (CAS No.) 1309217-67-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural framework and potential biological activities. This compound belongs to the pyrazolo[1,5-a]pyrimidine class, a scaffold that is widely recognized for its presence in various bioactive molecules, including kinase inhibitors and antitumor agents. The integration of a phenolic group at the 3-position of the pyrazolo[1,5-a]pyrimidine core introduces additional functional diversity, making it a promising candidate for further exploration in drug discovery.

The structural composition of 4-Pyrazolo[1,5-a]pyrimidin-3-ylphenol encompasses a fused bicyclic system consisting of a pyrazole ring linked to a pyrimidine ring. This particular arrangement is conducive to interactions with biological targets such as enzymes and receptors, which are often critical in modulating cellular processes. The presence of the phenolic hydroxyl group not only enhances solubility but also provides a site for hydrogen bonding, a key interaction motif in many pharmacophores. Such structural features make this compound an intriguing subject for synthetic modifications aimed at optimizing its pharmacokinetic and pharmacodynamic properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from nitrogen-containing heterocycles. Among these, 4-Pyrazolo[1,5-a]pyrimidin-3-ylphenol has emerged as a compound of interest due to its potential applications in addressing various pathological conditions. Preliminary studies have suggested that this molecule may exhibit inhibitory effects on certain kinases, which are overexpressed in cancer cells and play a pivotal role in tumor progression. Additionally, its ability to modulate inflammatory pathways has been explored, highlighting its potential as an anti-inflammatory agent.

The synthesis of 4-Pyrazolo[1,5-a]pyrimidin-3-ylphenol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group modifications to introduce the phenolic moiety. Advances in synthetic methodologies have enabled the efficient preparation of this compound on both laboratory and industrial scales, facilitating its use in downstream applications such as preclinical testing.

One of the most compelling aspects of 4-Pyrazolo[1,5-a]pyrimidin-3-ylphenol is its versatility in serving as a scaffold for structure-based drug design. By leveraging computational chemistry techniques such as molecular docking and virtual screening, researchers can identify analogs with enhanced binding affinity and selectivity. These computational approaches have been instrumental in identifying lead compounds that can be further refined through medicinal chemistry interventions.

The pharmacological profile of 4-Pyrazolo[1,5-a]pyrimidin-3-ylphenol has been evaluated through both in vitro and in vivo studies. In cell-based assays, this compound has demonstrated promising activity against several disease models, including those relevant to oncology and neurodegeneration. Notably, its interaction with target proteins has been characterized using biophysical techniques such as surface plasmon resonance (SPR) and X-ray crystallography. These studies have provided insights into the molecular basis of its activity and have guided efforts to improve its therapeutic potential.

Furthermore, the metabolic stability and pharmacokinetic properties of 4-Pyrazolo[1,5-a]pyrimidin-3-ylphenol have been assessed to ensure its suitability for clinical development. Metabolism studies have revealed that this compound undergoes predictable biotransformations in vivo, primarily involving oxidation and conjugation pathways. Understanding these metabolic routes is crucial for predicting drug-drug interactions and optimizing dosing regimens.

The regulatory landscape for novel pharmaceutical compounds like 4-Pyrazolo[1,5-a]pyrimidin-3-ylphenol is stringent but well-defined. Regulatory agencies require comprehensive data on safety, efficacy, and quality before approving new drugs for human use. Researchers must navigate this complex framework to ensure that their compounds meet the necessary standards for clinical translation. Good Manufacturing Practices (GMP) play a critical role in maintaining the integrity of pharmaceutical products throughout their development process.

Future directions in the study of 4-Pyrazolo[1,5-a]pyrimidin-3-ylphenol include exploring its role in combination therapies with other agents. The concept of polypharmacology aims to leverage multiple targets simultaneously to achieve synergistic effects that enhance therapeutic outcomes. By combining 4-Pyrazolo[1,5-a]pyrimidin-3-ylphenol with other drugs or biomolecules targeting distinct pathways, researchers may uncover novel treatment strategies for complex diseases.

The growing interest in natural product-inspired scaffolds has also influenced the design of derivatives of 4-Pyrazolo[1,5-a]pyrimidin-3-ylphenol. Inspired by bioactive molecules found in plants or microorganisms, chemists are synthesizing analogs with enhanced biological activity while maintaining favorable pharmacokinetic profiles. This approach leverages nature's vast chemical library to identify new leads for drug development.

In conclusion,4-Pyrazolo[1,5-a]pyrimidin-3-ylphenol (CAS No. 1309217-67-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Ongoing research continues to uncover new aspects of its biology and expand its utility as a scaffold for drug discovery efforts aimed at addressing unmet medical needs.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD